Cas no 289-89-4 (1,2-Oxathiin)
1,2-Oxathiin structure
Product Name:1,2-Oxathiin
CAS No:289-89-4
MF:C4H4OS
MW:100.138959884644
CID:1438157
PubChem ID:19020179
Update Time:2025-04-20
1,2-Oxathiin Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Oxathiin
- oxathiine
- 1,2-Oxathiine
- SCHEMBL10890879
- 289-89-4
- Oxathiin
- DTXSID00597445
- SCHEMBL62472
-
- Inchi： 1S/C4H4OS/c1-2-4-6-5-3-1/h1-4H
- InChI Key： YBKGERLDRMINOV-UHFFFAOYSA-N
- SMILES： S1C=CC=CO1
Computed Properties
- Exact Mass: 99.99832
- Monoisotopic Mass: 99.99828592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 85.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
1,2-Oxathiin Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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